1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride
Overview
Description
1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride is a synthetic compound that belongs to the class of benzazepines
Preparation Methods
The synthesis of 1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride typically involves multiple steps. One common synthetic route starts with the reaction of cyclohexanone with phenylhydrazine hydrochloride in the presence of methanesulfonic acid under reflux conditions to form an intermediate tricyclic indole . This intermediate undergoes further reactions, including methylation and amination, to yield the final product. Industrial production methods may involve optimization of reaction conditions to improve yield and purity, such as using specific catalysts or solvents.
Chemical Reactions Analysis
1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides to convert the compound into its reduced forms.
Substitution: Nucleophilic substitution reactions can occur at the nitrogen or carbon atoms, leading to the formation of various derivatives.
Common Reagents and Conditions: Reagents such as Grignard reagents, acidic or basic catalysts, and solvents like methanol or dichloromethane are commonly used in these reactions.
Scientific Research Applications
1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurological disorders and infections.
Industry: It is used in the development of pharmaceuticals and as an intermediate in the production of other chemical compounds.
Mechanism of Action
The mechanism of action of 1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride involves its interaction with specific molecular targets in the body. It may act on neurotransmitter receptors or enzymes, modulating their activity and leading to therapeutic effects. The exact pathways and targets can vary depending on the specific application and the biological system being studied .
Comparison with Similar Compounds
1-methyl-3-(methylamino)-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one hydrochloride can be compared with other benzazepine derivatives and similar heterocyclic compounds:
1,2,3,4-tetrahydroisoquinoline: This compound shares a similar core structure and exhibits diverse biological activities.
Imidazole derivatives: These compounds also possess a heterocyclic structure and are known for their broad range of chemical and biological properties.
Unique Features: The presence of the methylamino group and the specific arrangement of atoms in this compound contribute to its unique chemical reactivity and biological activity.
Properties
CAS No. |
2613383-20-1 |
|---|---|
Molecular Formula |
C12H17ClN2O |
Molecular Weight |
240.7 |
Purity |
95 |
Origin of Product |
United States |
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